Cas no 592537-79-6 (5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 592537-79-6
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• MDL: MFCD03658052
• CID: 3057193
• PubChem ID: 1778812
• Update Time: 2025-10-31

5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-phenyl)-4-m-tolyl-4H-[1,2,4]triazole-3-thiol
• 5-(4-chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• 5-(4-Chlorophenyl)-2,4-dihydro-4-(3-methylphenyl)-3H-1,2,4-triazole-3-thione
• DTXSID301142105
• 592537-79-6
• STL380558
• SYA53779
• 3-(4-chlorophenyl)-4-(3-methylphenyl)-1H-1,2,4-triazole-5-thione
• 5-(4-chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-ylhydrosulfide
• 5-(4-chlorophenyl)-4-(3-methylphenyl)-2H-1,2,4-triazole-3-thione
• EN300-04067
• AM-879/42158639
• CCG-328021
• CS-0118375
• AKOS000266785
• 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03658052
• Inchi： 1S/C15H12ClN3S/c1-10-3-2-4-13(9-10)19-14(17-18-15(19)20)11-5-7-12(16)8-6-11/h2-9H,1H3,(H,18,20)
• InChI Key： JRUNEWJUPLJDSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(N1C1C=CC=C(C)C=1)=S

Computed Properties

• Exact Mass: 301.0440463Da
• Monoisotopic Mass: 301.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 592537-79-6)

5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 592537-79-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer activities.

The molecular structure of 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol is characterized by a central 1,2,4-triazole ring substituted with a 4-chlorophenyl group and a 3-methylphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiol group (-SH) is particularly noteworthy as it can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antifungal activity against a range of clinically relevant fungal pathogens. The researchers found that the compound effectively inhibited the growth of Candida albicans and Aspergillus fumigatus at low micromolar concentrations.

In addition to its antifungal properties, 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol has also shown promise as an anticancer agent. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that the compound exhibited selective cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

The structural versatility of 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol makes it an attractive candidate for further chemical modifications to enhance its pharmacological profile. Researchers have explored various derivatives by substituting different functional groups on the phenyl rings or modifying the triazole core. These efforts have led to the discovery of several analogs with improved potency and selectivity.

The synthesis of 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the reaction of 1-benzoylhydrazine with an appropriate thiosemicarbazide followed by cyclization to form the triazole ring. The presence of the thiol group can be introduced through subsequent reactions such as alkylation or nucleophilic substitution.

In terms of safety and handling, it is important to note that while 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used to minimize exposure risks.

The future prospects for 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol are promising. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. Additionally, efforts are being made to understand its mechanism of action at a molecular level to identify potential targets for therapeutic intervention.

In conclusion, 5-(4-Chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 592537-79-6) represents a valuable addition to the arsenal of compounds being investigated for their medicinal potential. Its unique structure and promising biological activities make it an exciting candidate for further development in various therapeutic areas.